Cas no 208038-27-1 (Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide)

• Product Name: Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide
• CAS No: 208038-27-1
• MF: C₃₀H₄₈O₁₀
• MW: 568.696130752563
• CID: 1061763
• Update Time: 2025-04-20

Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Chenodeoxycholic Acid 24-Acyl-β-D-glucuronide
• (2S,3S,4S,5R,6S)-6-[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]oxy-3,4,5-trihydr
• 1-[(3α,5β,7α)-3,7-Dihydroxycholan-24-oate] β-D-Glucopyranuronic Acid
• CHENODEOXYCHOLIC ACID 24-ACYL-B-D-GLUCURONIDE
• A,5
• A,7
• A-D-Glucopyranuronic Acid
• A-D-glucuronide
• Chenodeoxycholic Acid 24-Acyl-
• Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide

• Inchi： 1S/C30H48O10/c1-14(4-7-21(33)39-28-25(36)23(34)24(35)26(40-28)27(37)38)17-5-6-18-22-19(9-11-30(17,18)3)29(2)10-8-16(31)12-15(29)13-20(22)32/h14-20,22-26,28,31-32,34-36H,4-13H2,1-3H3,(H,37,38)/t14-,15+,16-,17-,18+,19+,20-,22+,23+,24+,25-,26+,28-,29+,30-/m1/s1
• InChI Key： ZTJBLIAPAIPNJE-BWGRGVIUSA-N
• SMILES： O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O4)O)O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 568.32500

Experimental Properties

• PSA: 173.98000
• LogP: 1.82870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates